Cas no 61942-23-2 (2-Furancarboxylic acid, 5-[(4-bromophenyl)thio]-)

• Product Name: 2-Furancarboxylic acid, 5-[(4-bromophenyl)thio]-
• CAS No: 61942-23-2
• MF: C₁₁H₇BrO₃S
• MW: 299.140481233597
• CID: 1631116
• Update Time: 2024-09-11

2-Furancarboxylic acid, 5-[(4-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[(4-bromophenyl)thio]-
• 5-((4-bromophenyl)thio)-2-furoic acid

• Inchi： 1S/C11H7BrO3S/c12-7-1-3-8(4-2-7)16-10-6-5-9(15-10)11(13)14/h1-6H,(H,13,14)
• InChI Key： FFMLOMBVALCYAM-UHFFFAOYSA-N
• SMILES： O1C(SC2=CC=C(Br)C=C2)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 297.92991

Experimental Properties

• Density: 1.75±0.1 g/cm3(Predicted)
• Melting Point: 157-158 °C
• Boiling Point: 467.7±40.0 °C(Predicted)
• PSA: 50.44
• pka: 2.90±0.10(Predicted)